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Compound of Interest

Compound Name: Scandium-47

Cat. No.: B1211842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of

Scandium-47 (⁴⁷Sc), a radionuclide of significant interest for theranostic applications in nuclear

medicine. This document details its physical half-life, decay characteristics, and energy

emissions, supported by experimental methodologies for their determination.

Core Physical and Decay Properties
Scandium-47 is a promising therapeutic radionuclide due to its favorable decay characteristics,

which include the emission of beta particles suitable for therapy and gamma rays that allow for

SPECT imaging.[1][2][3] It decays via beta-minus (β⁻) emission to the stable isotope Titanium-

47 (⁴⁷Ti).[1][4]

Summary of Physical Data
The key physical and decay properties of Scandium-47 are summarized in the table below for

quick reference.
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Property Value Reference(s)

Half-life (T₁/₂) 3.3492 (± 0.0006) days [1][5][6][7]

Decay Mode 100% Beta-minus (β⁻) [4][8][9]

Daughter Nuclide Stable Titanium-47 (⁴⁷Ti) [1][4]

Mean β⁻ Energy 162 keV [1][10][11][12]

Spin and Parity 7/2- [7][13]

Energy Emission Data
Scandium-47 emits both beta particles and a prominent gamma-ray, making it suitable for

targeted radionuclide therapy with simultaneous imaging capabilities.

Table 1: Beta (β⁻) Emission Data

Emission
Probability

Maximum Energy
(Eβmax)

Average Energy
(Eβavg)

Reference(s)

68.4% 439.0 (± 1.6) keV 142.8 (± 0.7) keV [8][13][14][15]

31.6% 600.5 (± 1.9) keV 204.2 (± 0.8) keV [8][13][14][15]

Table 2: Gamma (γ) and X-ray Emission Data

Radiation Type Energy
Emission
Probability per
Decay

Reference(s)

Gamma (γ) 159.373 (± 0.012) keV 68.3 (± 0.4)% [1][10][13][16][17]

X-ray Kα₁ (Ti) 4.5109 keV 0.0505% [13]

X-ray Kα₂ (Ti) 4.5049 keV 0.0256% [13]

Production and Decay Pathways
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Scandium-47 can be produced through several nuclear reactions. The most common methods

involve the irradiation of enriched calcium or titanium targets. The decay of ⁴⁷Sc proceeds to

stable ⁴⁷Ti.

Production Pathways
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Production and decay pathways of Scandium-47.

Experimental Protocols
The determination of the physical properties of Scandium-47 requires precise experimental

techniques. This section outlines the general methodologies for its production, separation, and

the measurement of its decay characteristics.

Production and Radiochemical Separation
A common method for producing no-carrier-added ⁴⁷Sc is through the neutron irradiation of

enriched ⁴⁶CaCO₃ or ⁴⁶CaO targets.[16][17] The resulting ⁴⁷Ca acts as a generator for ⁴⁷Sc.

⁴⁷Sc Separation from ⁴⁶Ca Target Workflow

1. Irradiate Enriched ⁴⁶CaCO₃

with Thermal Neutrons

2. Allow for ⁴⁷Ca decay to produce ⁴⁷Sc

3. Dissolve target in HCl

4. Ion Exchange Chromatography
(e.g., UTEVA or DGA resin)

5. Elute ⁴⁷Sc with dilute HCl
or water

6. Quality Control
(Radionuclidic Purity via γ-spectroscopy)
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Workflow for ⁴⁷Sc production and separation.

Methodology:

Target Irradiation: Enriched ⁴⁶CaCO₃ or ⁴⁶CaO targets are irradiated with thermal neutrons in

a nuclear reactor. This produces ⁴⁷Ca via the ⁴⁶Ca(n,γ)⁴⁷Ca reaction.[16]

Target Dissolution: Post-irradiation, the target material is dissolved in a strong acid, typically

hydrochloric acid (HCl).[11]

Chromatographic Separation: The dissolved solution is loaded onto a chromatography

column. Resins like UTEVA or DGA are commonly used, which show high selectivity for

Scandium over Calcium.[11][16]

Elution and Collection: The parent ⁴⁷Ca is washed from the column, and the daughter ⁴⁷Sc is

subsequently eluted using a suitable eluent, such as dilute HCl.[11] This process can be

repeated as more ⁴⁷Sc grows in from the decay of the parent ⁴⁷Ca.[7]

Quality Control: The final product's radionuclidic purity is assessed using gamma-ray

spectrometry to ensure the absence of impurities.[14][16]

Half-Life Measurement
The half-life of ⁴⁷Sc is determined by measuring the decay of its activity over time using

gamma-ray spectrometry.

Methodology:

Sample Preparation: A purified sample of ⁴⁷Sc is prepared in a reproducible counting

geometry (e.g., a standard vial).

Gamma-Ray Spectrometry: The sample is placed in a shielded, high-purity germanium

(HPGe) detector. The detector is calibrated for energy and efficiency using standard sources.

[5][12]
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Data Acquisition: The gamma-ray spectrum is acquired at regular intervals over a period of

several half-lives (e.g., 15-20 days). The net peak area of the characteristic 159.4 keV

gamma peak is recorded for each measurement.[15][18]

Background Subtraction: A background spectrum is acquired for the same counting time and

subtracted from each sample spectrum to obtain the net counts.[18]

Data Analysis: The natural logarithm of the net count rate is plotted against time. The data

points are fitted to a linear equation (y = mx + c). The decay constant (λ) is the negative of

the slope (m).[2]

Half-Life Calculation: The half-life (T₁/₂) is calculated from the decay constant using the

formula: T₁/₂ = ln(2) / λ.[2]

Energy Emission Characterization
3.3.1 Beta Spectrum Measurement

The continuous energy spectrum of the beta particles emitted by ⁴⁷Sc can be measured using

a magnetic or semiconductor spectrometer.

Methodology:

Source Preparation: A thin, uniform source of ⁴⁷Sc is prepared on a low-atomic-number

backing to minimize scattering and energy loss.[19]

Spectrometer Setup: The source is placed in a vacuum chamber. For a magnetic

spectrometer, a magnetic field is applied to bend the path of the beta particles, separating

them by momentum.[4][11] For a semiconductor spectrometer, a detector like a silicon-

lithium [Si(Li)] detector is used, which produces a signal proportional to the deposited energy.

Energy Calibration: The spectrometer is calibrated using sources with known conversion

electron energies (e.g., ¹³⁷Cs, ²⁰⁷Bi).

Spectrum Acquisition: The beta spectrum is recorded. The data represents the number of

beta particles detected as a function of their energy.
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Data Analysis (Kurie Plot): To determine the endpoint energies (Eβmax), the raw data is

linearized using a Kurie plot. This analysis confirms the maximum energies of the different

beta branches.

3.3.2 Gamma Spectrum Measurement

Gamma-ray spectrometry with an HPGe detector is used to precisely measure the energy and

intensity of the gamma emissions.

Methodology:

Detector and Shielding: A high-resolution HPGe detector is used, typically cooled with liquid

nitrogen, and placed within a lead shield to reduce background radiation.[5]

Energy and Efficiency Calibration: The system is calibrated using multi-gamma standard

sources (e.g., ¹³³Ba, ¹⁵²Eu) that cover a range of energies, including the 159.4 keV region of

interest. This calibration yields functions for energy versus channel number and detection

efficiency versus energy.[5][10]

Sample Measurement: The purified ⁴⁷Sc source is placed at a calibrated distance from the

detector, and the spectrum is acquired for a sufficient time to achieve good counting statistics

in the 159.4 keV peak.

Peak Analysis: The resulting spectrum is analyzed to identify the centroid of the gamma peak

(which gives the precise energy) and the net peak area (counts).

Emission Probability Calculation: The emission probability (intensity) is calculated by dividing

the measured emission rate of the 159.4 keV gamma-ray by the total disintegration rate of

the source (activity). The activity can be independently determined using methods like 4πβ-γ

coincidence counting or liquid scintillation counting.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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